Cas no 50353-00-9 (2-Nitrophenyl Chloroformate)

2-Nitrophenyl Chloroformate is a reactive aryl chloroformate ester widely used as an intermediate in organic synthesis, particularly for the preparation of active esters and carbamates. Its key advantages include high reactivity with amines and alcohols, facilitating efficient coupling reactions under mild conditions. The nitro group enhances electrophilicity, improving selectivity in peptide and polymer chemistry. This compound is valuable in protecting group strategies and as a versatile reagent for introducing the 2-nitrophenyloxycarbonyl (Npoc) moiety. It is commonly employed in pharmaceutical and bioconjugation applications due to its stability and controlled reactivity profile. Proper handling is essential due to its moisture sensitivity and potential lachrymatory effects.
2-Nitrophenyl Chloroformate structure
2-Nitrophenyl Chloroformate structure
Product Name:2-Nitrophenyl Chloroformate
CAS No:50353-00-9
MF:C7H4ClNO4
MW:201.563961029053
CID:366375
PubChem ID:3414364
Update Time:2025-07-01

2-Nitrophenyl Chloroformate Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid,2-nitrophenyl ester
    • 2-NITRO PHENYL CHLOROFORMATE
    • o-nitrophenyl chloroformate
    • ss-D-Galactopyranoside,2-nitrophenyl,2,3,4,6-tetraacetate
    • (2-nitrophenyl) carbonochloridate
    • 2-Nitrophenyl chloroformate, 95%
    • SCHEMBL223281
    • 50353-00-9
    • EN300-1612342
    • DTXSID501346751
    • FHLXUWOHGKLDNF-UHFFFAOYSA-N
    • 2-Nitrophenyl carbonochloridate
    • FT-0639894
    • 2-Nitrophenyl chloroformate
    • nitrophenyl chloroformate
    • 2-Nitrophenyl Chloroformate
    • Inchi: 1S/C7H4ClNO4/c8-7(10)13-6-4-2-1-3-5(6)9(11)12/h1-4H
    • InChI Key: FHLXUWOHGKLDNF-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 200.98300
  • Monoisotopic Mass: 200.983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Density: 1.5719 (rough estimate)
  • Melting Point: 35-38 °C(lit.)
  • Boiling Point: 132-133 °C7 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.6000 (estimate)
  • PSA: 72.12000
  • LogP: 2.85560
  • Solubility: Not available
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Nitrophenyl Chloroformate Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: S26; S36/37/39; S45
  • Hazardous Material Identification: C
  • Packing Group:III
  • Risk Phrases:R22
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Nitrophenyl Chloroformate Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Nitrophenyl Chloroformate Pricemore >>

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Additional information on 2-Nitrophenyl Chloroformate

2-Nitrophenyl Chloroformate: A Comprehensive Overview

2-Nitrophenyl chloroformate, also known by its CAS number 50353-00-9, is a highly reactive organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of chloroformic acid, where the hydrogen atom is replaced by a 2-nitrophenyl group, resulting in a structure that combines the reactivity of the chloroformate group with the electron-withdrawing properties of the nitro group.

The synthesis of 2-nitrophenyl chloroformate typically involves the reaction of chloroformic acid with 2-nitrophenol under controlled conditions to form the corresponding ester. The compound is characterized by its high reactivity due to the electrophilic nature of the carbonyl carbon in the chloroformate group, which makes it a valuable reagent in organic synthesis. Recent studies have highlighted its potential in the development of advanced materials, including polymers and coatings, where its reactivity can be exploited to create cross-linked structures with enhanced mechanical properties.

In terms of physical properties, 2-nitrophenyl chloroformate is a crystalline solid with a melting point around 75°C and a boiling point above 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. The compound exhibits strong UV absorption due to the presence of the nitro group, which can be utilized in photochemical reactions and sensing applications.

Recent research has focused on the application of 2-nitrophenyl chloroformate in drug delivery systems. Its ability to form stable ester linkages with hydroxyl-containing biomolecules has led to its use as a coupling agent in the synthesis of prodrugs and drug delivery vehicles. For instance, studies have demonstrated its effectiveness in modifying polymeric nanoparticles to enhance drug loading capacity and targeting efficiency.

Beyond its chemical applications, 2-nitrophenyl chloroformate has also found relevance in analytical chemistry as a derivatizing agent for mass spectrometry. Its reaction with primary alcohols and phenols produces stable derivatives that can be easily detected using tandem mass spectrometry techniques, making it a valuable tool for metabolomics and proteomics studies.

In conclusion, 2-nitrophenyl chloroformate, with its unique chemical properties and versatile reactivity, continues to be an important compound in both academic research and industrial applications. As new synthetic methods and application areas emerge, this compound is poised to play an even greater role in advancing materials science and chemical technology.

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